2,4,5-trimethyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide

• IUPAC Name: 2,4,5-trimethyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide
• InChI: InChI=1S/C21H23NO3S/c1-13-10-15(3)21(11-14(13)2)26(23,24)22-16-8-9-20-18(12-16)17-6-4-5-7-19(17)25-20/h8-12,22H,4-7H2,1-3H3
• InChI Key: IEJOMFKZTCIUJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C3CCCC4)C
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

2,4,5-trimethyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide, commonly known as T0901317, is a synthetic compound that has been widely used in scientific research. It was first synthesized in 2002 by the pharmaceutical company Merck to act as a liver X receptor (LXR) agonist. Since then, T0901317 has been used in various studies to investigate its potential therapeutic applications.

Scientific Research Applications

Photodynamic Therapy Applications

A significant application of benzenesulfonamide derivatives is in photodynamic therapy, particularly in cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) investigated a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups. They found these compounds useful as photosensitizers in photodynamic therapy due to their high singlet oxygen quantum yield and good fluorescence properties. This application is particularly relevant for Type II mechanisms in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor Activity

Another area where benzenesulfonamide derivatives show potential is in antitumor activities. Gul et al. (2016) synthesized a series of benzenesulfonamides and evaluated their effects as carbonic anhydrase inhibitors and their cytotoxic activities. Their findings suggest that these compounds can be crucial for further anti-tumor activity studies (Gul et al., 2016).